2-(2-((4-Chlorophenyl)thio)acetamido)-6-ethyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide hydrochloride

• IUPAC Name: 2-[[2-(4-chlorophenyl)sulfanylacetyl]amino]-6-ethyl-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxamide;hydrochloride
• InChI: InChI=1S/C18H20ClN3O2S2.ClH/c1-2-22-8-7-13-14(9-22)26-18(16(13)17(20)24)21-15(23)10-25-12-5-3-11(19)4-6-12;/h3-6H,2,7-10H2,1H3,(H2,20,24)(H,21,23);1H
• InChI Key: IUSHIPKSCXGOIP-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCC2=C(C1)SC(=C2C(=O)N)NC(=O)CSC3=CC=C(C=C3)Cl.Cl
• Molecular Formula: C18H21Cl2N3O2S2
• Molecular Weight: 446.4 g/mol
• CAS No.: 1330300-71-4

Description

This compound is a derivative of tetrahydrothieno[2,3-c]pyridine, which is a type of heterocyclic compound. Heterocyclic compounds are organic compounds that contain a ring structure containing atoms in addition to carbon, such as sulfur, oxygen or nitrogen, as part of the ring.

Scientific Research Applications

Synthesis and Structural Analysis

• Synthesis of Isomers and Derivatives: This compound has been involved in the synthesis of various positional isomers and derivatives, like the synthesis of the positional isomer of clopidogrel hydrogen sulfate (Zou Jiang et al., 2010).
• Structural Characterization: The compound has been used for the synthesis of novel heterocyclic compounds, where its structural characterization plays a crucial role in understanding its properties and applications (S. A. Abdel-Raheem et al., 2021).

Chemical Reactions and Modifications

• Chemical Transformations: The compound serves as a starting material or intermediate in various chemical transformations, leading to the formation of new compounds with potential applications in different fields (V. Dotsenko et al., 2003).
• Development of Novel Compounds: Researchers have developed novel compounds using this chemical as a precursor, contributing to advancements in chemical synthesis (E. A. Bakhite et al., 2019).

Potential Biological Activities

• Antimicrobial Activities: Some derivatives synthesized from this compound have been evaluated for their antimicrobial properties, showing significant activities against various microbial strains (M. Gad-Elkareem et al., 2011).
• Antitumor Activity: Derivatives have been synthesized for potential antitumor activity, contributing to the exploration of new therapeutic agents (M. Kadah, 2016).

Applications in Drug Development

• Development of Inhibitors: This compound has been utilized in the development of Mycobacterium tuberculosis inhibitors, showcasing its potential in drug discovery (Ganesh Samala et al., 2014).